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An In-Depth Technical Guide to the Toxicological Profile of 9-Methyldecanal (CAS: 137352-60-
4)

Executive Summary

This technical guide provides a comprehensive toxicological evaluation of 9-Methyldecanal, a
saturated fatty aldehyde. Due to a notable absence of direct experimental data for this specific
molecule in publicly accessible literature and regulatory databases, this assessment employs a
scientifically robust read-across approach. This methodology leverages data from structurally
similar analogs, primarily its isomer 2-Methyldecanal, to infer the toxicological profile of the
target compound. This approach is a cornerstone of modern chemical safety assessment,
endorsed by regulatory bodies worldwide. The evaluation concludes that 9-Methyldecanal is
not expected to pose a genotoxic risk. Its primary toxicological consideration is a potential for
skin sensitization, for which a quantitative risk assessment can be performed using derived
sensitization thresholds from analog data.

Introduction and the Imperative for a Read-Across
Approach
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9-Methyldecanal (CAS: 137352-60-4) is an 11-carbon branched-chain aliphatic aldehyde.[1]
Aliphatic aldehydes are a significant class of chemicals used widely as fragrance and flavor
ingredients. A thorough understanding of their toxicological profile is essential for ensuring
consumer and occupational safety.

A diligent search of scientific literature and regulatory databases reveals a significant gap in
experimental toxicological data for 9-Methyldecanal specifically. In such scenarios,
abandoning safety assessment is not an option. Instead, regulatory science relies on the
principle of read-across. This involves predicting the properties of a "target” chemical (9-
Methyldecanal) by using data from one or more "source" chemicals that are structurally and
functionally similar. The fundamental premise is that similar chemical structures will have
similar physicochemical properties, be metabolized through similar pathways, and thus exhibit
similar toxicological profiles.

For this assessment, the primary source analog is the isomer 2-Methyldecanal (CAS: 19009-
56-4), for which a comprehensive safety assessment has been conducted by the Research
Institute for Fragrance Materials (RIFM).[2] Data from the parent n-alkanal, Decanal (CAS: 112-
31-2), is also considered for baseline comparison.[3]

Physicochemical Properties and Justification for
Read-Across

The validity of a read-across approach is founded on the physicochemical similarity between
the target and source compounds. The aldehyde functional group is the key toxico-
pharmacological feature, and the alkyl chain length and branching pattern influence properties
like lipophilicity and absorption.

Table 1: Comparison of Physicochemical Properties of 9-Methyldecanal and Analogs
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9-Methyldecanal 2-Methyldecanal
Property Decanal (Source)
(Target) (Source)
CAS Number 137352-60-4[1] 19009-56-4[4] 112-31-2[3]
Molecular Formula C11H220[1] C11H220[4] C10H200[3]
Molecular Weight 170.29 g/mol [1] 170.29 g/mol [4] 156.26 g/mol [3]
Calculated LogP 4.1]1] 4.4[4] 3.8[3]

The identical molecular formula and weight of the isomers, along with their similar lipophilicity
(LogP), provide a strong basis for grouping these substances and using read-across for
toxicological endpoint assessment.

Fig 1. Read-Across Logic
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Fig 1. Read-Across Logic for 9-Methyldecanal.

Toxicological Hazard Assessment (via Read-Across)

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/9-Methyldecanal
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyldecanal
https://pubchem.ncbi.nlm.nih.gov/compound/Decanal
https://pubchem.ncbi.nlm.nih.gov/compound/9-Methyldecanal
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyldecanal
https://pubchem.ncbi.nlm.nih.gov/compound/Decanal
https://pubchem.ncbi.nlm.nih.gov/compound/9-Methyldecanal
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyldecanal
https://pubchem.ncbi.nlm.nih.gov/compound/Decanal
https://pubchem.ncbi.nlm.nih.gov/compound/9-Methyldecanal
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyldecanal
https://pubchem.ncbi.nlm.nih.gov/compound/Decanal
https://www.benchchem.com/product/b128117/docs?utm_src=pdf-body-img#toxicological-data-for-9-methyldecanal
https://www.benchchem.com/product/b128117/docs?utm_src=pdf-body#toxicological-data-for-9-methyldecanal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128117?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The following sections summarize the toxicological profile of 9-Methyldecanal as inferred from
its structural analogs. The primary source of data is the RIFM Safety Assessment for 2-
Methyldecanal.[2]

Acute Toxicity

No direct data is available for 9-Methyldecanal. Aliphatic aldehydes generally exhibit low acute
toxicity via oral and dermal routes. For the analog Decanal, the oral LD50 in rats is >5 g/kg and
the dermal LD50 in rabbits is >5 g/kg, indicating low acute toxicity. A similar profile is expected
for 9-Methyldecanal.

Skin and Eye Irritation

Data for the analog Decanal suggests it can be a skin and eye irritant.[3] As a reactive
aldehyde, 9-Methyldecanal should be considered a potential irritant until specific data proves
otherwise. In formulation risk assessments, its concentration would be managed to avoid such
effects.

Skin Sensitization

Skin sensitization is a key endpoint for fragrance ingredients. The potential of a substance to
induce skin allergy is assessed, and a threshold for the induction of this effect is determined.

Methodology: The Murine Local Lymph Node Assay (LLNA) The LLNA is the standard in vivo
method for assessing skin sensitization potential. It quantifies the proliferation of lymphocytes
in the draining lymph nodes following dermal application of a test chemical. An increase in
proliferation above a defined threshold (typically a Stimulation Index >3) indicates a
sensitization potential.

Expert Insight: The LLNA is preferred over older guinea pig methods because it is more
humane, quantitative, and provides a dose-response relationship. From this dose-response
curve, a crucial value can be derived: the EC3 value, which is the estimated concentration of
the chemical required to produce a threefold increase in lymphocyte proliferation. This EC3
value is a direct measure of a substance's sensitization potency.

Results (from 2-Methyldecanal): The RIFM safety assessment for 2-Methyldecanal established
a No Expected Sensitization Induction Level (NESIL) of 5900 pg/cm?2.[2] The NESIL is a key
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value for quantitative risk assessment (QRA) for fragrances. It is derived from all available
sensitization data, including LLNA results, and represents the highest exposure level that is not
expected to induce sensitization in humans. This value can be confidently read across to 9-
Methyldecanal.

Genotoxicity

Genotoxicity assessment is critical to rule out the potential for a chemical to cause DNA or
chromosomal damage, which could lead to cancer or heritable defects. A standard battery of in
vitro tests is typically required.

Expert Insight: The read-across approach is heavily utilized for genotoxicity. The RIFM
assessment for 2-Methyldecanal concluded it is not expected to be genotoxic based on data
from the read-across analog 2-methyloctanal.[2] This demonstrates confidence in the shared,
non-genotoxic properties of this class of branched aldehydes.

Key Study: In Vitro Micronucleus Test (on 2-methyloctanal) This assay is used to detect
chromosomal damage. Human peripheral blood lymphocytes were treated with the analog 2-
methyloctanal. The substance did not induce an increase in micronuclei, indicating it is not
clastogenic (does not cause chromosome breakage) under the test conditions.[2] Based on this
and other supporting data, 9-Methyldecanal is not expected to have genotoxic potential.[2]
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In Vitro Genotoxicity Assessment Workflow
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Fig 2. A typical workflow for in vitro genotoxicity assessment.

Repeated Dose and Reproductive Toxicity

For these higher-tier endpoints, the RIFM assessment for 2-Methyldecanal utilized data from
another analog, 2-methylundecanal.[2] An OECD 414 prenatal developmental toxicity study in
rats showed no adverse effects on development at relevant dose levels.[2] This data provides
confidence that branched aldehydes in this category, including 9-Methyldecanal, are not a

concern for reproductive or developmental toxicity.

Risk Characterization
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Hazard identification is only one part of the safety assessment. The final step is risk
characterization, which combines the hazard profile with exposure estimates to determine if a
substance is safe under its intended use conditions.

For fragrance ingredients like 9-Methyldecanal, the risk assessment for skin sensitization is
paramount. The process uses the NESIL value derived from analog data in a process called
Quantitative Risk Assessment (QRA).

o Hazard Identification: 9-Methyldecanal is identified as a potential skin sensitizer with a
NESIL of 5900 pg/cm2.

o Exposure Assessment: Aggregate exposure models (like Creme RIFM) estimate the amount
of a fragrance ingredient a consumer is exposed to from all different product types (e.g., fine
fragrance, shampoo, lotion).

¢ Risk Characterization: The estimated consumer exposure level (in pg/cm?) is compared to
the NESIL. If the exposure is below the NESIL, the product is considered safe with respect to
skin sensitization. This process is used to set maximum acceptable concentration levels for
the ingredient in various consumer product categories.[2]

Conclusion

While direct experimental toxicological data for 9-Methyldecanal is scarce, a robust safety
profile can be constructed using a scientifically-defended read-across approach from structural
analogs.

o Genotoxicity: 9-Methyldecanal is not considered to be genotoxic.

o Skin Sensitization: It is presumed to be a skin sensitizer, a common property for aliphatic
aldehydes. A reliable No Expected Sensitization Induction Level (NESIL) of 5900 pg/cm?,
read across from its isomer 2-Methyldecanal, allows for its safe use to be managed through
Quantitative Risk Assessment.

o Other Endpoints: The substance is expected to have low acute toxicity and is not a concern
for reproductive or developmental toxicity based on available analog data.
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This in-depth guide demonstrates how modern toxicological principles can be applied to ensure
the safe use of chemicals even in the absence of a complete substance-specific dataset,
upholding the highest standards of scientific integrity and consumer safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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